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Cat. No.: B113236 Get Quote

Technical Guide: 3-Hydroxy-2-
methylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Hydroxy-2-methylbenzaldehyde is an aromatic organic compound belonging

to the family of hydroxybenzaldehydes. Its structure, featuring a hydroxyl group and a methyl

group in addition to the aldehyde functionality on the benzene ring, makes it a subject of

interest for potential applications in chemical synthesis and as a building block for more

complex molecules. This technical guide provides a summary of its core molecular and

physical properties.

Molecular and Physical Data
The fundamental molecular and physical characteristics of 3-Hydroxy-2-methylbenzaldehyde
are summarized below. This data is compiled from chemical databases and is essential for any

experimental design or computational analysis.
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Property Value Source

Molecular Formula C₈H₈O₂ [1][2][3]

Molecular Weight 136.15 g/mol [1][2]

IUPAC Name
3-hydroxy-2-

methylbenzaldehyde
[1]

CAS Number 90111-15-2 [1][3]

Canonical SMILES CC1=C(C=CC=C1O)C=O [1]

InChI Key
ZRYCRPNCXLQHPN-

UHFFFAOYSA-N
[1]

Predicted pKa 9.59 ± 0.10 [3]

Synthesis and Experimental Information
Synthesis: While detailed, peer-reviewed synthesis protocols specifically for 3-Hydroxy-2-
methylbenzaldehyde are not widely published, general synthetic routes for

hydroxybenzaldehydes often involve the formylation of the corresponding phenol. One potential

precursor for the synthesis of 3-Hydroxy-2-methylbenzaldehyde is 2-methylphenol (o-cresol).

[3]

Experimental Data and Biological Activity: A comprehensive search of scientific literature

reveals a notable lack of published studies on the biological activity, experimental applications,

and potential signaling pathway interactions of 3-Hydroxy-2-methylbenzaldehyde. Chemical

databases list the compound and its basic properties but do not link to significant research

involving its use in biological or drug development contexts.[1]

For context, it is useful to consider the activities of its isomers, as substituted benzaldehydes

are a class of compounds with diverse biological effects. For instance:

3-Hydroxybenzaldehyde has been studied for its vasculoprotective effects.[4]

2-Hydroxy-3-methylbenzaldehyde (an isomer) and its derivatives have been investigated for

potential antitumor and antiproliferative properties.
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It must be emphasized that these activities are of isomeric compounds and cannot be

extrapolated to 3-Hydroxy-2-methylbenzaldehyde without specific experimental validation.

The unique positioning of the functional groups can dramatically alter the molecule's chemical

and biological properties.

Logical Workflow for Future Research
Given the absence of biological data, a logical workflow for initiating research on 3-Hydroxy-2-
methylbenzaldehyde would follow a standard preclinical evaluation process.
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Phase 1: Characterization & Synthesis

Phase 2: In Vitro Screening

Phase 3: Mechanistic Studies
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Caption: Logical workflow for initial investigation of 3-Hydroxy-2-methylbenzaldehyde.
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Conclusion: 3-Hydroxy-2-methylbenzaldehyde is a well-defined chemical entity with known

molecular and physical properties. However, it remains a largely unexplored molecule within

the scientific literature, particularly concerning its biological effects and potential applications in

drug discovery and development. The lack of available data presents an opportunity for novel

research into the properties and activities of this specific isomer. Future studies should focus on

initial in vitro screening to identify any potential biological activities, which could then warrant

more detailed mechanistic investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b113236?utm_src=pdf-body
https://www.benchchem.com/product/b113236?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-methylbenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51558970.htm
https://wap.guidechem.com/encyclopedia/3-hydroxy-2-methylbenzaldehyde-dic1472146.html
https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://www.benchchem.com/product/b113236#3-hydroxy-2-methylbenzaldehyde-molecular-formula-and-weight
https://www.benchchem.com/product/b113236#3-hydroxy-2-methylbenzaldehyde-molecular-formula-and-weight
https://www.benchchem.com/product/b113236#3-hydroxy-2-methylbenzaldehyde-molecular-formula-and-weight
https://www.benchchem.com/product/b113236#3-hydroxy-2-methylbenzaldehyde-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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